Methyl 2-(3-bromobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate

• IUPAC Name: methyl 2-(3-bromobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C17H13BrN2O3S/c1-20-13-7-6-11(16(22)23-2)9-14(13)24-17(20)19-15(21)10-4-3-5-12(18)8-10/h3-9H,1-2H3
• InChI Key: JURSXHSJNWAASO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H13BrN2O3S
• Molecular Weight: 405.3 g/mol

Description

Methyl 2-(3-bromobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate (MBIMBC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. In

Scientific Research Applications

Synthesis and Biological Activities

• Methyl 2-(3-bromobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate is involved in the synthesis of novel heterocyclic compounds, showing potential in antimicrobial activities. For example, derivatives of benzothiazole-imino-benzoic acid and their metal complexes have demonstrated antimicrobial effects against various bacterial strains causing human infections (Mishra et al., 2019).

Chemical Synthesis and Modification

• The compound is used in the preparation of diverse heterocyclic structures. Synthesis techniques like Sonogashira coupling and oxidative routes are applied to create benzothiazole derivatives with potential applications in various fields, including medicinal chemistry and materials science (Kamali et al., 2009); (Blunt et al., 2015).

Antimicrobial Screening

• Compounds derived from Methyl 2-(3-bromobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate have been extensively studied for their antimicrobial properties. These studies focus on the effectiveness of these derivatives against a variety of bacterial and fungal species, highlighting the compound's significance in developing new antimicrobial agents (Chavan & Pai, 2007).

Herbicide Development

• In agriculture, this compound plays a role in the synthesis of precursors for herbicides. Its derivatives are used to create compounds with potential applications in controlling unwanted vegetation, demonstrating its versatility beyond pharmaceutical applications (Liepa et al., 1992).

Synthesis of Benzothiazole Derivatives

• The compound is integral in synthesizing various benzothiazole derivatives, which have shown significant biological activities. These activities include antitumoral effects, demonstrating the compound's potential in cancer research (Queiroz et al., 2009).